3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H10BrCl2NO2/c1-20-13-5-2-8(6-10(13)15)14(19)18-9-3-4-11(16)12(17)7-9/h2-7H,1H3,(H,18,19)
• InChI Key: SBHVCXKBFFQPAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)Br
• Molecular Formula: C14H10BrCl2NO2
• Molecular Weight: 375.0 g/mol

Description

3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide is a chemical compound that belongs to the class of benzamides. It is commonly used in scientific research for its pharmacological properties.

Mechanism of Action

The mechanism of action of 3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, it has been investigated for its potential as an antidepressant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide in lab experiments is its well-established pharmacological properties. It has been extensively studied and its effects are well-documented. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide. One area of research is to investigate its potential as an antidepressant and anxiolytic agent. Another area of research is to further elucidate its mechanism of action and identify potential therapeutic targets. Additionally, its potential as an anti-inflammatory and analgesic agent could be further explored in animal models of inflammation and pain.

Synthesis Methods

The synthesis of 3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide involves the reaction of 3,4-dichloroaniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then brominated using N-bromosuccinimide to yield this compound.

Scientific Research Applications

3-bromo-N-(3,4-dichlorophenyl)-4-methoxybenzamide has been extensively used in scientific research for its pharmacological properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. It has also been investigated for its potential as an antidepressant and anxiolytic agent.